![molecular formula C13H14FN5 B2611114 5-Fluoro-2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidine CAS No. 2034553-93-8](/img/structure/B2611114.png)
5-Fluoro-2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“5-Fluoro-2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidine” is a pyrimidine derivative . Pyrimidine and its derivatives have received much interest due to their diverse biological potential . They are considered as bioisosteres with purines and many pyrimidine and fused pyrimidine derivatives possess promising anticancer activity .
Synthesis Analysis
The synthesis of pyrimidine derivatives has been explored in various studies. For instance, a series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized, and their biological activities were evaluated . Another study discussed the design, synthesis, and assay of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives as acetylcholinesterase inhibitors .
Chemical Reactions Analysis
The chemical reactions involving pyrimidine derivatives have been studied in the context of their anticancer potential . These derivatives exert their anticancer potential through different action mechanisms, one of which is inhibiting protein kinases that are essential enzymes for controlling cell growth, differentiation, migration, and metabolism .
Scientific Research Applications
Medicinal Chemistry and Drug Development
Anti-Fibrotic Activity: Research has shown that certain derivatives of this compound display better anti-fibrosis activity than existing drugs such as Pirfenidone. These derivatives could potentially serve as promising candidates for treating fibrotic diseases .
Peptide Chemistry
Carboxyl Group Derivatization: 5-Fluoro-2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidine can be employed as a derivatization reagent for carboxyl groups on peptides. This application is particularly relevant during the spectrophotometric analysis of phosphopeptides .
Biological Studies
HSC-T6 Cell Line Research: In vitro studies have explored the effects of this compound on HSC-T6 cells. Comparisons with other compounds indicate its potential in modulating cellular responses .
Chemical Synthesis
Building Block for Novel Compounds: Researchers utilize this pyrimidine derivative as a building block in the synthesis of novel molecules. Its unique structure allows for diverse modifications and functionalizations .
Pharmacology
Receptor Binding Studies: Investigations into the binding affinity of 5-Fluoro-2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidine with specific receptors provide insights into its pharmacological properties .
Computational Chemistry
Molecular Docking Simulations: By employing computational methods, scientists explore the interactions of this compound with target proteins. Such simulations aid in predicting its potential as a drug candidate .
Mechanism of Action
The mechanism of action of pyrimidine derivatives is primarily through the inhibition of protein kinases . Protein kinases are enzymes that stimulate phosphate transfer from ATP to amino acids tyrosine, serine, and/or threonine residues in protein substrates . They are important enzymes responsible for cellular signaling processes such as cell growth regulation, differentiation, migration, and metabolism .
Future Directions
The future directions for the study of pyrimidine derivatives are promising. They are considered as potential anticancer agents . The development of novel heterocyclic compound libraries with potential biological activities is an important component of medicinal chemistry and chemical biology . The compounds containing pyrimidine as the core are reported to exhibit diverse types of biological and pharmaceutical activities .
properties
IUPAC Name |
5-fluoro-2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FN5/c14-11-9-16-13(17-10-11)19-7-5-18(6-8-19)12-3-1-2-4-15-12/h1-4,9-10H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXGVPQFHZGCBTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)C3=NC=C(C=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FN5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.